Cas no 2460490-06-4 (5-bromo-4-(methyl-d3)-1H-imidazole-2-d)

5-bromo-4-(methyl-d3)-1H-imidazole-2-d structure
2460490-06-4 structure
Product Name:5-bromo-4-(methyl-d3)-1H-imidazole-2-d
CAS No:2460490-06-4
MF:C4H5BrN2
MW:165.024546384811
CID:6825360
PubChem ID:172406397
Update Time:2025-02-28

5-bromo-4-(methyl-d3)-1H-imidazole-2-d Chemical and Physical Properties

Names and Identifiers

    • 2460490-06-4
    • CS-23476
    • 4-bromo-5-(methyl-d3)-1H-imidazole-2-d
    • 5-bromo-4-(methyl-d3)-1H-imidazole-2-d
    • Inchi: 1S/C4H5BrN2/c1-3-4(5)7-2-6-3/h2H,1H3,(H,6,7)/i1D3,2D
    • InChI Key: APWKDMLCPWYWKA-MZCSYVLQSA-N
    • SMILES: BrC1=C(C([2H])([2H])[2H])NC([2H])=N1

Computed Properties

  • Exact Mass: 163.98872Da
  • Monoisotopic Mass: 163.98872Da
  • Isotope Atom Count: 4
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 66.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 28.7Ų
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